4-(2-Chloro-4-methylphenoxy)piperidine hydrochloride

• IUPAC Name: 4-(2-chloro-4-methylphenoxy)piperidine;hydrochloride
• InChI: InChI=1S/C12H16ClNO.ClH/c1-9-2-3-12(11(13)8-9)15-10-4-6-14-7-5-10;/h2-3,8,10,14H,4-7H2,1H3;1H
• InChI Key: ALNJDPWXWWMICN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CCNCC2)Cl.Cl
• Molecular Formula: C12H17Cl2NO
• Molecular Weight: 262.17 g/mol

Description

“4-(2-Chloro-4-methylphenoxy)piperidine hydrochloride” is a piperidine-based compound. Its CAS Number is 367501-14-2 and it has a molecular weight of 225.72. It’s a compound with potential applications in various fields of research and industry.

Scientific Research Applications

Synthesis and Applications in Polymer Chemistry

• Phenoxy ring-substituted isopropyl phenylcyanoacrylates, including variants with 4-(4-chlorophenoxy) groups, were synthesized and copolymerized with styrene. These acrylates showed potential in creating diverse polymer structures (Whelpley et al., 2022).

Biological Activities

• Piperidine derivatives, such as 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine, have been studied for their anti-acetylcholinesterase activity. Modifications in these structures can significantly enhance their biological activity (Sugimoto et al., 1990).
• In medicinal chemistry, a series of arylpiperidines with dual blocking effects on neuronal Na+ and T-type Ca2+ channels were synthesized. These compounds, including 1-(2-hydroxy-3-phenoxy)propyl-4-(4-phenoxyphenyl)-piperidine hydrochloride, demonstrated anti-ischemic effects (Annoura et al., 1999).

Structural and Chemical Analysis

• The crystal and molecular structure of related compounds, such as 4-carboxypiperidinium chloride, have been extensively analyzed to understand the structural properties and potential applications of these compounds (Szafran et al., 2007).

Impurities Analysis in Pharmaceutical Preparations

• In pharmaceutical analysis, the identification and quantification of impurities in cloperastine hydrochloride, a piperidine derivative, were conducted. This is crucial for ensuring the quality and safety of drug substances (Liu et al., 2020).